![molecular formula C6H4O4 B138613 2-(Furan-2-yl)-2-oxoacetic acid CAS No. 1467-70-5](/img/structure/B138613.png)
2-(Furan-2-yl)-2-oxoacetic acid
Overview
Description
2-(Furan-2-yl)-2-oxoacetic acid, abbreviated as F2OA, is an important organic acid molecule used in a variety of industrial and scientific applications. It is a cyclic compound with a planar structure and a molecular weight of 142.09 g/mol. It has a melting point of about 57°C and a boiling point of about 208°C. F2OA is a colorless, odorless, and water-soluble compound. It is an important intermediate in the synthesis of many other organic compounds, and it has a wide range of applications in the fields of chemistry and biochemistry.
Scientific Research Applications
Enantioselective Synthesis
A novel enantioselective synthesis of furan-2-yl amines and amino acids, including those derived from 2-(Furan-2-yl)-2-oxoacetic acid, is achieved through oxazaborolidine-catalyzed reduction. This process controls the chirality of the furan-2-yl amines, offering precise control over the synthesis of chiral compounds (Demir et al., 2003).
Macrocyclic Lactones Formation
The photochemical reaction of furan-2-ylmethyl 2-oxoacetates, related to this compound, leads to the formation of macrocyclic lactones. These lactones are notable for their unique structure including two oxetane-rings, showcasing the potential of furan derivatives in complex molecular synthesis (Arimura et al., 2011).
Biobased Chemical Production
This compound plays a role in the enzymatic oxidation of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid (FDCA), a key biobased chemical for polymer production. This process demonstrates the utility of furan derivatives in creating environmentally sustainable materials (Dijkman et al., 2014).
Synthesis of Triazole-Thiol Derivatives
This compound is involved in the synthesis of various triazole-thiol derivatives. These compounds, derived from furan-2-carboxylic acid hydrazide, have potential applications in pharmaceuticals and chemical research (Cansiz et al., 2004).
Cascade Reactions for Complex Molecules
Furan derivatives, including this compound, are used in cascade reactions to create complex molecules with diverse functional groups. This showcases the versatility of furan compounds in advanced organic synthesis (Clark et al., 2015).
Palladium-Catalyzed Synthesis
Palladium-catalyzed methods have been developed for synthesizing 2-furan-2-ylacetamides, starting from compounds closely related to this compound. This method highlights the role of transition metal catalysis in furan chemistry (Gabriele et al., 2006).
Safety and Hazards
Future Directions
The future directions in the research of 2-(Furan-2-yl)-2-oxoacetic acid and other furan compounds include the development of new synthesis methods and the exploration of their potential applications . The switch from traditional resources such as crude oil to biomass requires the workhorse of chemical reactants and petroleum refineries to be replaced with biorefineries .
Mechanism of Action
Target of Action
Furan-containing compounds, a category to which this compound belongs, have been employed as medicines in a number of distinct disease areas .
Mode of Action
Furan derivatives are known to exhibit a wide range of advantageous biological and pharmacological characteristics . The interaction of the compound with its targets would likely result in changes at the molecular level, potentially affecting cellular processes.
Biochemical Pathways
Furan derivatives have been shown to influence a variety of biological pathways . The downstream effects of these interactions can vary widely, depending on the specific targets and the physiological context.
Result of Action
Furan derivatives are known to have a wide range of biological and pharmacological effects . The specific effects of this compound would likely depend on its interaction with its targets and the resulting changes in cellular processes.
Biochemical Analysis
Biochemical Properties
Furan derivatives are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Furan derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Furan derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
2-(furan-2-yl)-2-oxoacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4O4/c7-5(6(8)9)4-2-1-3-10-4/h1-3H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXVPCJUAKDVYKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70163454 | |
Record name | alpha-Oxofuran-2-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70163454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1467-70-5 | |
Record name | α-Oxo-2-furanacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1467-70-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Furylglyoxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001467705 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Furanglyoxylic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59069 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | alpha-Oxofuran-2-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70163454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | α-oxofuran-2-acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.537 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-FURYLGLYOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MQ4GX46XFF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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